Cas no 178861-28-4 (1,3-Benzenedicarboxylic acid, 5-(3H-phenothiazin-3-ylideneamino)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-(3H-phenothiazin-3-ylideneamino)-
• CAS No: 178861-28-4
• MF: C₂₀H₁₂N₂O₄S
• MW: 376.385283470154
• CID: 1365743
• PubChem ID: 10150430
• Update Time: 2025-04-20

1,3-Benzenedicarboxylic acid, 5-(3H-phenothiazin-3-ylideneamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(3H-phenothiazin-3-ylideneamino)-
• 5-((3H-Phenothiazin-3-ylidene)amino)isophthalic acid
• SCHEMBL4198144
• 5-{[(3E)-3H-phenothiazin-3-ylidene]amino}benzene-1,3-dicarboxylic acid
• 3-(3',5'-Dicarboxyphenylimino)-3H-phenothiazine
• 178861-28-4
• SCHEMBL436039
• 5-(phenothiazin-3-ylideneamino)benzene-1,3-dicarboxylic Acid
• AS-0189
• BWUHFIMIYXLIIO-UHFFFAOYSA-N

• Inchi： 1S/C20H12N2O4S/c23-19(24)11-7-12(20(25)26)9-14(8-11)21-13-5-6-16-18(10-13)27-17-4-2-1-3-15(17)22-16/h1-10H,(H,23,24)(H,25,26)/b21-13+
• InChI Key： BWUHFIMIYXLIIO-FYJGNVAPSA-N
• SMILES： S1C2C=CC=CC=2N=C2C=C/C(/C=C12)=N\C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 376.05186
• Monoisotopic Mass: 376.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 99.32